Cas no 330201-28-0 (N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-chloro-2-nitrobenzamide)

• Product Name: N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-chloro-2-nitrobenzamide
• CAS No: 330201-28-0
• MF: C₂₀H₁₈ClN₃O₃S
• MW: 415.893222332001
• CID: 6462205
• Update Time: 2025-05-20

N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-chloro-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-chloro-2-nitrobenzamide
• N-(4-(4-(tert-butyl)phenyl)thiazol-2-yl)-5-chloro-2-nitrobenzamide
• Benzamide, 5-chloro-N-[4-[4-(1,1-dimethylethyl)phenyl]-2-thiazolyl]-2-nitro-

• Inchi： 1S/C20H18ClN3O3S/c1-20(2,3)13-6-4-12(5-7-13)16-11-28-19(22-16)23-18(25)15-10-14(21)8-9-17(15)24(26)27/h4-11H,1-3H3,(H,22,23,25)
• InChI Key： PPEZDQGNJRUMRL-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C(C)(C)C)C=C2)=CS1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Additional information on N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-chloro-2-nitrobenzamide

Professional Introduction to N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-chloro-2-nitrobenzamide (CAS No. 330201-28-0)

N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-chloro-2-nitrobenzamide

is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 330201-28-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a thiazole ring, which is a heterocyclic compound containing sulfur and nitrogen, is particularly noteworthy. Thiazole derivatives are well-documented for their wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. In this particular molecule, the thiazole ring is linked to a benzamide moiety, which further enhances its pharmacological potential.

The benzamide group in N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-chloro-2-nitrobenzamide introduces a polar moiety that can interact with biological targets such as enzymes and receptors. The nitro group at the 2-position of the benzene ring adds another layer of reactivity, allowing for potential modifications and functionalizations that could tailor its biological activity.

The chloro substituent at the 5-position of the benzene ring is another critical feature that influences the compound's properties. Chloroaromatic compounds are known for their ability to modulate various biological pathways, often by acting as competitive inhibitors or substrates for enzymatic processes. This feature makes N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-chloro-2-nitrobenzamide a versatile candidate for drug discovery efforts.

The tert-butyl group attached to the phenyl ring provides steric hindrance and can influence the compound's solubility and metabolic stability. This structural element is often employed in drug design to enhance binding affinity and reduce off-target effects. The overall combination of these structural features makes N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-chloro-2-nitrobenzamide a compelling subject for further investigation.

In recent years, there has been growing interest in developing novel therapeutic agents based on thiazole derivatives due to their broad spectrum of biological activities. Several studies have highlighted the potential of thiazole-based compounds in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The specific combination of functional groups in N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-chloro-2-nitrobenzamide positions it as a promising candidate for these applications.

One area where this compound shows particular promise is in oncology research. Thiazole derivatives have been shown to exhibit inhibitory effects on several enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that certain thiazole-based compounds can inhibit kinases and other enzymes that are overexpressed in tumor cells. The presence of both the thiazole ring and the nitro-substituted benzamide moiety in N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-5-chloro-2-nitrobenzamide suggests that it may have similar anti-cancer properties.

Additionally, this compound may have applications in treating infectious diseases. Thiazole derivatives have been reported to possess antimicrobial and antifungal activities due to their ability to disrupt essential cellular processes in microorganisms. The chloro group in particular can enhance these effects by interfering with bacterial cell wall synthesis or other critical metabolic pathways.

The tert-butyl group on the phenyl ring not only provides steric hindrance but also influences the compound's pharmacokinetic properties. By enhancing lipophilicity and reducing metabolic degradation, this structural element can improve drug bioavailability and prolong its therapeutic effect. These pharmacokinetic advantages are crucial for developing effective drugs that can reach their target sites efficiently.

In conclusion, N-4-(4-*tert-butylphenyl*)-1,3-*thiazol*}-2-y1-*5-chloro*-2-*nitro*benzamide (CAS No.*330201*-*28*-*0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into therapeutic agents targeting various diseases such as cancer and infectious disorders.* The combination of functional groups including the *thiazole* ring,* nitro-substituted benzamide moiety,* chloro substituent,* and *tert-butyl group* contributes to its diverse biological activities.* As research continues,* this compound holds promise as a valuable tool in drug discovery efforts aimed at improving human health.*